2-Hydroxy-2,3-dimethylbutanoic acid
Overview
Description
“2-Hydroxy-2,3-dimethylbutanoic acid” is a chemical compound with the CAS Number: 3639-20-1 . It has a molecular weight of 132.16 and its IUPAC name is this compound . It is also known as Dimebutic acid, a fatty acid derivative .
Molecular Structure Analysis
The molecular formula of “this compound” is C6H12O3 . It has an average mass of 132.158 Da and a monoisotopic mass of 132.078644 Da .
Scientific Research Applications
Synthesis and Chemical Transformations
- Cyanohydrin Synthesis : 2-Hydroxy-2,3-dimethylbutanoic acid can be synthesized from 3-hydroxy-3-methyl-2-butanone via cyanohydrin synthesis and subsequent hydrolysis. This process involves several intermediates and chemical transformations, including acid hydrolysis and a pinacol-pinacolone type rearrangement (Powell et al., 1978).
Enantiomeric Resolution and Chiral Discrimination
- Capillary Zone Electrophoresis : The enantiomers of racemic 2-hydroxy acids, including this compound, can be resolved using capillary zone electrophoresis with cyclodextrins (Nardi et al., 1993).
- Field Asymmetric Waveform Ion Mobility Spectrometry : A rapid separation method for chiral metabolites like dl-2-hydroxyglutaric acid, structurally related to this compound, using chiral derivatizing reagent and field asymmetric waveform ion mobility spectrometry/mass spectrometry has been developed. This method can potentially be adapted for this compound (Fukui et al., 2021).
Application in Material Science
- Chemical Vapor Deposition : Zirconium tetrakis(2,2-dimethylbutanoate), a compound related to this compound, is volatile in vacuum and can be used as a precursor for the preparation of inorganic materials by chemical vapor deposition (Makhaev & Petrova, 2018).
Biochemical Analyses and Metabolite Identification
- Metabolite Analysis : Metabolites of syntheticcannabimimetics structurally related to this compound have been identified in human urine. This shows the potential for analyzing metabolites of similar compounds in biological specimens (Grigoryev et al., 2016).
Photolytic Reactions and Photodecarboxylation Studies
- Photolysis Studies : Methyl 2-chloro-3-oxobutanoate, a compound related to this compound, undergoes various photolytic reactions, which could be relevant for understanding the behavior of this compound under similar conditions (Enev et al., 1987).
- Photoinduced Oligomerization : Studies on the photoinduced oligomerization of pyruvic acid, a compound structurally similar to this compound, suggest potential photochemical behaviors of this compound in aqueous environments (Guzman et al., 2006).
Safety and Hazards
When handling “2-Hydroxy-2,3-dimethylbutanoic acid”, it’s important to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Properties
IUPAC Name |
2-hydroxy-2,3-dimethylbutanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-4(2)6(3,9)5(7)8/h4,9H,1-3H3,(H,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRQZJRDOZAJRTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70506029 | |
Record name | 2-Hydroxy-2,3-dimethylbutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70506029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3639-20-1 | |
Record name | 2-Hydroxy-2,3-dimethylbutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70506029 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-hydroxy-2,3-dimethylbutanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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